Disulfurous acid

Specification

• CAS No.: 33669-61-3
• Molecular Formula: H2O5S2
• Molecular Weight: 146.15 g/mol
• Standard InChI: InChI=1S/H2O5S2/c1-6(2)7(3,4)5/h(H,1,2)(H,3,4,5)
• Standard InChI Key: WBZKQQHYRPRKNJ-UHFFFAOYSA-N
• SMILES: OS(=O)S(=O)(=O)O
• Canonical SMILES: OS(=O)S(=O)(=O)O

Introduction

Chemical Properties and Structure

Molecular Identity and Classification

Disulfurous acid is a real, long-lived, electronically neutral chemical reagent. The compound is classified as a sulfur oxoacid, containing sulfur in a partially oxidized state. Its systematic chemical identification includes:

Property	Value
Chemical Formula	H₂O₅S₂
Molecular Weight	146.14-146.15 g/mol
CAS Number	33669-61-3
PubChem CID	28020
SMILES Notation	OS(=O)S(=O)(=O)O
InChI Key	WBZKQQHYRPRKNJ-UHFFFAOYSA-N

Table 1: Chemical Identifiers for Disulfurous Acid

Chemical Structure and Properties

The chemical structure of disulfurous acid features two sulfur atoms connected through oxygen bridges with terminal hydroxyl groups. This arrangement contributes to its acidic character and reactivity profiles. The compound is considered a weak acid formed by dissolving sulfur dioxide in water, which results in its characteristic properties.

Disulfurous acid demonstrates significant chemical versatility, particularly in redox reactions where it can serve as an effective reducing agent. This property is especially valuable in industrial applications where controlled reduction reactions are required. Additionally, the compound exhibits stereochemical properties characterized as achiral with no defined stereocenters.

Applications and Uses

Industrial Applications

Disulfurous acid finds extensive application in the chemical industry, particularly in the production of sulfite salts that are vital components in multiple manufacturing processes. The compound plays a crucial role in the paper and pulp industry, where sulfite compounds are used for pulp processing and bleaching operations. Its reducing properties make it valuable in controlled chemical syntheses where specific redox conditions are required.

The compound is also utilized in cold metal working operations as a component in specialized lubricants and in the preparation of blast furnace linings, demonstrating its versatility in metallurgical applications. These industrial applications leverage the unique chemical properties of disulfurous acid to achieve specific process outcomes that would be difficult to accomplish with alternative compounds.

Consumer Product Applications

Beyond heavy industrial uses, disulfurous acid derivatives have applications in consumer products. Related compounds such as diammonium sulfite monohydrate, which shares chemical similarities with disulfurous acid, are used in hair straightening and waving agents in cosmetic formulations. The compound is also employed as an ingredient in caramel food coloring, contributing to its widespread presence in the food industry.

In photography, disulfurous acid serves as a reducing agent in specific developing processes, highlighting its utility in precision chemical applications beyond large-scale industrial uses. This diversity of applications demonstrates the compound's versatility across different sectors and product categories.

Environmental and Emerging Applications

With growing emphasis on environmental sustainability, disulfurous acid has found application in green chemistry initiatives and waste treatment processes. Its chemical properties make it suitable for specific environmental remediation applications where controlled reduction reactions are beneficial.

The compound's role in water treatment processes is also noteworthy, as it can be used in certain purification workflows where its sulfur chemistry provides advantages over alternative treatment chemicals. These environmental applications represent a growing segment of disulfurous acid usage that aligns with broader sustainability trends in the chemical industry.

Market Analysis

Current Market Size and Growth Projections

The global disulfurous acid market demonstrates significant economic value and growth potential. According to recent market research, the disulfurous acid market was valued at approximately USD 250 million in 2024. Growth projections indicate a compound annual growth rate (CAGR) of 5.5% from 2026 to 2033, with the market expected to reach USD 400 million by 2033.

Alternative market analysis suggests an even more robust growth trajectory, with some reports indicating a potential CAGR of 13.8% during the forecast period. This discrepancy in growth projections may reflect different analytical methodologies or market segment definitions, but both figures indicate strong positive growth expectations for the disulfurous acid market.

Regional Market Distribution

The geographic distribution of the disulfurous acid market shows significant activity across multiple regions, with distinct drivers in each market:

• North America: The market in this region is propelled by regulatory support and technological advancements in chemical manufacturing processes.

• Europe: This region remains a key player in the disulfurous acid market, driven by stringent environmental regulations and an increasing focus on sustainable chemical practices.

• Asia-Pacific: Rapid industrialization, particularly in China and India, is expected to contribute significantly to rising demand for disulfurous acid, supporting applications in textiles and food industries.

This regional distribution reflects the global nature of disulfurous acid applications and suggests opportunities for market expansion across different geographic territories.

Key Market Players

Several chemical manufacturers have established positions in the disulfurous acid market, including:

Company	Notable Characteristics
Mins Group	Known for commitment to innovation in chemical manufacturing
Shenyang Kaiyingsheng Chemicals	Specialized chemical producer with focus on sulfur compounds
Hue and En (China) Ltd.	Manufacturer with presence in Asian markets
Jinan JuHeng Chemical	Producer of specialty chemicals including sulfur compounds
Bombay Lubricants Oil Company	Manufacturer with applications in industrial lubricants
Toronto Research Chemicals	Producer of research-grade chemical compounds

Table 2: Key Players in the Disulfurous Acid Market

These companies represent a mixture of regional and global chemical manufacturers that have developed expertise in the production and application of disulfurous acid and related compounds.

Research and Development Trends

Application Development

Research into novel applications for disulfurous acid has expanded its potential utility across various sectors. Recent investigations have explored its role in agricultural applications, particularly in specialized fertilizer formulations and soil treatment compounds. Additionally, pharmaceutical applications have emerged as an area of interest, with potential uses in specific synthesis pathways for pharmaceutical intermediates.

The compound's reducing properties continue to be explored for specialized chemical processes where precise control over reduction reactions is required, suggesting ongoing research interest in its fundamental chemical behavior and potential new applications.